Cas no 444593-53-7 (2-Propenamide, 2-cyano-3-(2,4-dichlorophenyl)-N-(2-hydroxy-4-nitrophenyl)-)

• Product Name: 2-Propenamide, 2-cyano-3-(2,4-dichlorophenyl)-N-(2-hydroxy-4-nitrophenyl)-
• CAS No: 444593-53-7
• MF: C₁₆H₉Cl₂N₃O₄
• MW: 378.166361570358
• CID: 5860016
• PubChem ID: 6028275
• Update Time: 2025-06-09

2-Propenamide, 2-cyano-3-(2,4-dichlorophenyl)-N-(2-hydroxy-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 2-cyano-3-(2,4-dichlorophenyl)-N-(2-hydroxy-4-nitrophenyl)-
• EN300-26588831
• Z56843515
• 444593-53-7
• (E)-2-Cyano-3-(2,4-dichlorophenyl)-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide
• 2-cyano-3-(2,4-dichlorophenyl)-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide

• Inchi： 1S/C16H9Cl2N3O4/c17-11-2-1-9(13(18)6-11)5-10(8-19)16(23)20-14-4-3-12(21(24)25)7-15(14)22/h1-7,22H,(H,20,23)
• InChI Key： IMBLZLCPOFFLSS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1O)(=O)C(C#N)=CC1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 376.9970112g/mol
• Monoisotopic Mass: 376.9970112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-Propenamide, 2-cyano-3-(2,4-dichlorophenyl)-N-(2-hydroxy-4-nitrophenyl)-

Comprehensive Overview of 2-Propenamide, 2-cyano-3-(2,4-dichlorophenyl)-N-(2-hydroxy-4-nitrophenyl)- (CAS No. 444593-53-7)

The compound 2-Propenamide, 2-cyano-3-(2,4-dichlorophenyl)-N-(2-hydroxy-4-nitrophenyl)- (CAS No. 444593-53-7) is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of key functional groups, including a cyano group, dichlorophenyl moiety, and a hydroxy-nitrophenyl substituent. These features contribute to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in this compound due to its versatile reactivity and potential for innovation in synthetic chemistry.

In recent years, the demand for high-performance organic compounds has surged, driven by advancements in drug discovery and sustainable agriculture. 2-Propenamide, 2-cyano-3-(2,4-dichlorophenyl)-N-(2-hydroxy-4-nitrophenyl)- has garnered attention for its potential role in developing novel bioactive agents. Its electron-withdrawing and electron-donating groups make it a candidate for designing molecules with tailored properties. This aligns with the growing trend of structure-activity relationship (SAR) studies, where researchers optimize molecular structures for specific applications.

The synthesis of CAS No. 444593-53-7 involves multi-step organic reactions, often requiring precise control of reaction conditions. Key intermediates include 2,4-dichlorobenzaldehyde and 2-hydroxy-4-nitroaniline, which are transformed into the final product through condensation and cyclization steps. The compound's solubility and stability profiles are critical for its practical use, making it a subject of ongoing research in process chemistry and formulation science.

From an environmental perspective, the compound's biodegradability and ecotoxicological impact are areas of active investigation. With increasing regulatory focus on green chemistry, researchers are exploring sustainable synthesis routes for 2-Propenamide, 2-cyano-3-(2,4-dichlorophenyl)-N-(2-hydroxy-4-nitrophenyl)-. This includes the use of catalytic methods and renewable solvents to minimize waste and energy consumption. Such efforts resonate with the global push toward eco-friendly chemical production.

In the pharmaceutical sector, CAS No. 444593-53-7 is being studied for its potential as a scaffold for kinase inhibitors or anti-inflammatory agents. Its nitrophenyl and dichlorophenyl groups are known to interact with biological targets, making it a promising candidate for medicinal chemistry applications. Additionally, its photophysical properties have sparked interest in optoelectronic materials, where it could contribute to the development of organic light-emitting diodes (OLEDs) or sensors.

The agrochemical industry also sees potential in 2-Propenamide, 2-cyano-3-(2,4-dichlorophenyl)-N-(2-hydroxy-4-nitrophenyl)-. Its structural motifs are reminiscent of known herbicides and fungicides, suggesting possible applications in crop protection. However, rigorous toxicological testing and field trials are necessary to evaluate its efficacy and safety. This aligns with the industry's shift toward precision agriculture and sustainable pest management solutions.

Analytical characterization of CAS No. 444593-53-7 typically involves techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and identity, which are essential for reproducibility in research and industrial applications. The compound's spectral data and chromatographic behavior are well-documented, facilitating its adoption in various scientific workflows.

Looking ahead, the future of 2-Propenamide, 2-cyano-3-(2,4-dichlorophenyl)-N-(2-hydroxy-4-nitrophenyl)- lies in interdisciplinary collaboration. Chemists, biologists, and material scientists are working together to unlock its full potential. Whether in drug development, agricultural innovation, or advanced materials, this compound exemplifies the convergence of science and technology. As research progresses, it may emerge as a cornerstone in next-generation chemical solutions.